Cas no 1500071-89-5 (2,3-Dimethyl-4-hydroxybenzenesulfonamide)

• Product Name: 2,3-Dimethyl-4-hydroxybenzenesulfonamide
• CAS No: 1500071-89-5
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 5002521
• Update Time: 2025-05-26

2,3-Dimethyl-4-hydroxybenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethyl-4-hydroxybenzenesulfonamide

• Inchi： 1S/C8H11NO3S/c1-5-6(2)8(13(9,11)12)4-3-7(5)10/h3-4,10H,1-2H3,(H2,9,11,12)
• InChI Key： RATUJSJTCYDYNR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1C)O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 270
• XLogP3: 0.9
• Topological Polar Surface Area: 88.8

Additional information on 2,3-Dimethyl-4-hydroxybenzenesulfonamide

Professional Introduction to 2,3-Dimethyl-4-hydroxybenzenesulfonamide (CAS No. 1500071-89-5)

2,3-Dimethyl-4-hydroxybenzenesulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1500071-89-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and utility in drug development. The structural features of 2,3-Dimethyl-4-hydroxybenzenesulfonamide, including its aromatic ring substituted with methyl and hydroxyl groups, as well as the sulfonamide moiety, contribute to its unique chemical properties and potential applications.

The sulfonamide functional group is particularly noteworthy for its role as a bioisostere, often replacing carboxylic acid or amide groups in drug molecules to enhance solubility, metabolic stability, and binding affinity. In recent years, there has been a surge in research focusing on sulfonamide derivatives due to their demonstrated efficacy in various therapeutic areas. The presence of both methyl and hydroxyl substituents in 2,3-Dimethyl-4-hydroxybenzenesulfonamide suggests potential interactions with biological targets such as enzymes and receptors, making it a promising candidate for further investigation.

One of the most compelling aspects of 2,3-Dimethyl-4-hydroxybenzenesulfonamide is its versatility in medicinal chemistry. Researchers have explored its utility as a building block for more complex drug candidates, leveraging its scaffold to develop molecules with enhanced pharmacological profiles. For instance, studies have indicated that modifications to the aromatic ring or the sulfonamide group can significantly alter the compound's bioactivity. This flexibility makes 2,3-Dimethyl-4-hydroxybenzenesulfonamide an attractive scaffold for designing novel therapeutics targeting diseases such as cancer, inflammation, and infectious disorders.

Recent advancements in computational chemistry and molecular modeling have further illuminated the potential of 2,3-Dimethyl-4-hydroxybenzenesulfonamide. These techniques allow researchers to predict how the compound might interact with biological systems at the molecular level. By analyzing its binding affinity and kinetic properties, scientists can optimize its structure to improve efficacy and reduce side effects. Such computational approaches are particularly valuable in drug discovery pipelines, where rapid screening of large libraries of compounds is essential.

In addition to its synthetic utility, 2,3-Dimethyl-4-hydroxybenzenesulfonamide has been studied for its potential role in modulating cellular processes. Preliminary findings suggest that it may influence pathways involved in cell proliferation and differentiation. These effects are of particular interest in oncology research, where targeting abnormal cell growth is a primary goal. While further clinical trials are needed to validate these claims, the preliminary data are encouraging and warrant deeper exploration.

The chemical stability and solubility profile of 2,3-Dimethyl-4-hydroxybenzenesulfonamide are also critical factors in its potential pharmaceutical applications. The hydroxyl group enhances solubility in polar environments, while the methyl groups contribute to metabolic stability. These properties make it a favorable candidate for formulation into oral or injectable drugs. Additionally, the sulfonamide group's ability to form hydrogen bonds with biological targets enhances its binding interactions, which is crucial for drug efficacy.

From a synthetic chemistry perspective, 2 , 3 - Dimethyl - 4 - hydroxybenzenesulfonamide ( CAS No . 1500071 - 89 - 5 ) serves as an excellent starting material for generating derivatives with tailored properties . Researchers have employed various functionalization strategies to modify its structure , including nucleophilic substitution reactions , oxidation , and reduction . These modifications have led to a diverse array of compounds with distinct pharmacological activities . Such synthetic versatility underscores the importance of 2 , 3 - Dimethyl - 4 - hydroxybenzenesulfonamide as a key intermediate in medicinal chemistry.

The growing body of research on sulfonamide derivatives underscores their significance in modern drug development . Compounds like 2 , 3 - Dimethyl - 4 - hydroxybenzenesulfonamide exemplify how structural modifications can unlock new therapeutic possibilities . As our understanding of biological systems continues to evolve , so too will our ability to harness these compounds for treating complex diseases . The future holds promise for innovative applications derived from this versatile chemical scaffold.

In conclusion, 2 , 3 - Dimethyl - 4 - hydroxybenzenesulfonamide ( CAS No . 1500071 - 89 - 5 ) represents a fascinating compound with significant potential in pharmaceutical research . Its unique structural features , combined with its synthetic flexibility , make it an invaluable tool for developing novel therapeutics . As ongoing studies continue to uncover new applications , this compound is poised to play an increasingly important role in addressing unmet medical needs.